2,4,6-Trichloroborazine
Overview
Description
2,4,6-Trichloroborazine, also known as trichloroborazine, or TCB for short, is an inorganic compound with the chemical formula C3Cl3N3. It is a colorless, crystalline solid with a pungent odor. It is a versatile reagent used in organic synthesis, and has a wide range of applications in scientific research. It is used in the synthesis of new compounds, as a catalyst in organic reactions, and as an analytical reagent.
Scientific Research Applications
Synthesis and Material Preparation
- High-Performance Boron Nitride Fibers: 2,4,6-Trichloroborazine is a key monomer in creating high-performance boron nitride fibers through a polymer-derived ceramics route. Its synthesis using boron trichloride-dimethylsulfide complex and ammonium chloride has been optimized for high yield, vital for practical applications in material science (Deng, Song, Wang, Li, Lei, & Cao, 2010).
- Preparation of Borazine Derivatives: It serves as an important starting material for the preparation of various borazine derivatives, especially for the parent borazine (HB=NH)3, which is crucial in the chemical vapor deposition (CVD) of boron nitride (Nöth & Sachdev, 1997).
Novel Compound Synthesis
- Synthesis of Tris[tris(dimethylamino)silylamino]borazine: A novel compound, 2,4,6-tris[tris(dimethylamino)silylamino]borazine, has been synthesized through a reaction with lithium tris(dimethylamino)silylamide. This compound's molecular structure was analyzed using FTIR, NMR, and X-ray crystallography, highlighting its potential in further chemical research and applications (Cheng, Toury, Archibald, & Bradley, 2002).
Development of Functional Materials
- Creation of Crosslinkable Borazine Derivatives: this compound has been used to synthesize new borazine derivatives with crosslinkable groups. These compounds were characterized by various spectroscopic methods, indicating their potential use in advanced material applications (Dong, Zheng, Han, Zhao, & Xu, 2008).
Antimicrobial Applications
- Synthesis of Reactive N-Halamine Precursors: 2,4,6-Trichloro-s-triazine, closely related to this compound, has been utilized in developing N-Halamine precursors for antimicrobial coatings on cotton fabrics. This demonstrates the compound's potential in creating biocidal textiles (Jiang, Ma, Du, Li, Ren, & Huang, 2014).
Improved Synthesis Methods
- Enhanced Synthesis Techniques: Research has focused on improving the synthesis of this compound to make it more practical for material science applications. Modifications to traditional methods have led to increased reaction yields and efficiency, which is crucial for its use in various scientific applications (Mesbah, Norozi, & Iravani, 2021).
Mechanism of Action
Target of Action
2,4,6-Trichloroborazine is primarily used as a precursor for the synthesis of boron nitride . Boron nitride is a material of interest due to its unique properties, such as high thermal conductivity, high temperature stability, and resistance to corrosion and oxidation .
Mode of Action
It is known that it is used as a starting material for the preparation of many borazine derivatives, particularly for the parent borazine (hb=nh)3 .
Biochemical Pathways
It is known that both this compound and borazine are precursors for the chemical vapor deposition (cvd) of boron nitride . This process is used to create thin films of boron nitride, a material with numerous industrial applications.
Result of Action
The primary result of the action of this compound is the production of boron nitride and other borazine derivatives . These materials have a wide range of applications, including use in environmental and green technologies due to their unique physical and chemical properties .
Action Environment
The action of this compound is influenced by various environmental factors. For example, the synthesis of boron nitride from this compound can be carried out in both vapor phase syntheses and methods in the liquid/solid state . The specific conditions used can have a significant impact on the properties of the resulting boron nitride.
properties
IUPAC Name |
2,4,6-trichloro-1,3,5,2,4,6-triazatriborinane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/B3Cl3H3N3/c4-1-7-2(5)9-3(6)8-1/h7-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJXPQKHXJCOFGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(NB(NB(N1)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
B3Cl3H3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80239371 |
Source
|
| Record name | 2,4,6-Trichloroborazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80239371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
933-18-6 |
Source
|
| Record name | 2,4,6-Trichloroborazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=933-18-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4,6-Trichloroborazine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000933186 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,6-Trichloroborazine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=57110 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,4,6-Trichloroborazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80239371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4,6-trichloroborazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.061 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1,1'-Binaphthalene]-8,8'-dicarboxylic acid](/img/structure/B1593820.png)
